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Compound of Interest

Compound Name: Hsd17B13-IN-100

Cat. No.: B12371572 Get Quote

Essential Safety and Handling Guide for
Hsd17B13-IN-100
Disclaimer: As of the date of this document, a specific Safety Data Sheet (SDS) for Hsd17B13-
IN-100 is not publicly available. This guide has been developed to provide essential safety and

logistical information based on best practices for handling potent, novel small-molecule

inhibitors intended for research purposes. The information herein is representative and should

be supplemented by a compound-specific SDS obtained directly from the supplier. All

laboratory personnel must be thoroughly trained in general chemical safety and handling

procedures.

This document provides procedural guidance for researchers, scientists, and drug development

professionals on the safe handling, use, and disposal of Hsd17B13-IN-100.

Surrogate Safety Profile and Handling Information
For novel compounds with limited toxicological data, it is prudent to treat them as potentially

hazardous. The following table summarizes the assumed safety profile and recommended

handling procedures for Hsd17B13-IN-100, treating it as a potent research compound.
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Category Guidance

Hazard Identification

Physical State: Solid powder. Potential Hazards:

Assumed to be harmful if swallowed, inhaled, or

absorbed through the skin. May cause eye and

skin irritation. The toxicological properties have

not been fully investigated. Handle as a highly

potent compound.

First Aid Measures

If Swallowed: Rinse mouth with water. Do not

induce vomiting. Immediately call a Poison

Center or doctor. If Inhaled: Move person into

fresh air. If not breathing, give artificial

respiration. Consult a physician. In Case of Skin

Contact: Immediately wash off with soap and

plenty of water for at least 15 minutes. Remove

contaminated clothing. Consult a physician. In

Case of Eye Contact: Rinse cautiously with

water for several minutes. Remove contact

lenses, if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Personal Protective Equipment (PPE)

Engineering Controls: Work in a certified

chemical fume hood or a ventilated balance

enclosure, especially when handling the solid

powder to avoid inhalation. Eye/Face Protection:

Wear chemical safety goggles or a face shield.

Skin Protection: Wear a flame-retardant lab coat

and nitrile gloves. Dispose of contaminated

gloves properly. Respiratory Protection: Not

required if handled within a fume hood. If

powdered material is handled outside of a fume

hood, a NIOSH-approved respirator is

necessary.

Handling and Storage Handling: Avoid contact with skin and eyes.

Avoid formation of dust and aerosols. Provide

appropriate exhaust ventilation at places where

dust is formed.[1] Storage: Store in a tightly
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closed container in a dry, cool, and well-

ventilated place.[2] Follow supplier

recommendations for storage temperature (e.g.,

-20°C or -80°C).

Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray,

alcohol-resistant foam, dry chemical, or carbon

dioxide. Special Hazards: May emit toxic fumes

(carbon oxides, nitrogen oxides) under fire

conditions.

Disposal Considerations

Dispose of waste in accordance with local,

state, and federal regulations.[3][4][5] Do not

dispose of down the drain or in general waste.

[4][5] Contaminated materials and empty

containers must be treated as hazardous waste.

[3][6]

Operational Workflow for Safe Handling
The following diagram outlines the standard operating procedure for safely managing

Hsd17B13-IN-100 throughout its lifecycle in the laboratory, from initial receipt to final disposal.
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Preparation & Storage

Handling & Use

Waste & Disposal

Step 1: Receiving
- Verify compound integrity.

- Log into chemical inventory.

Step 2: Storage
- Store at recommended temp.
- Use secondary containment.

Step 3: Weighing
- Use ventilated balance enclosure.

- Wear full PPE (gloves, goggles, lab coat).

Begin Experiment

Step 4: Solubilization
- Work in a chemical fume hood.
- Add solvent to powder slowly.

Step 5: Experimental Use
- Handle solutions with care.

- Clearly label all vials and tubes.

Step 6: Waste Segregation
- Collect solid & liquid waste separately.

- Use designated, labeled hazardous waste containers.

End Experiment

Step 8: Disposal
- Arrange for pickup by Environmental Health & Safety.

- Do not discard in sink or trash.

Step 7: Decontamination
- Clean work surfaces and equipment.

- Dispose of contaminated PPE as waste.

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Potent Research Compounds.
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Procedural Guidance and Disposal Plan
1. Receiving and Inventory

Upon receipt, inspect the container for any damage.

Verify that the compound name and quantity match the order.

Log the compound into your laboratory's chemical inventory system, noting the date of

receipt and assigned storage location.

2. Storage

Consult the supplier's data sheet for the recommended storage temperature (typically -20°C

or -80°C for long-term stability).

Store the compound in its original, tightly sealed container.

Utilize secondary containment (e.g., a small box or beaker) within the freezer or storage

cabinet to contain any potential spills.

3. Handling the Solid Compound (Weighing)

Critical: All handling of the powdered form of Hsd17B13-IN-100 must be performed within a

ventilated enclosure, such as a powder containment hood or a ventilated balance enclosure,

to prevent inhalation of airborne particles.

Wear appropriate PPE: a lab coat, safety goggles, and double nitrile gloves.

Use dedicated spatulas and weigh boats. Clean them thoroughly after use or dispose of

them as contaminated solid waste.

Tare the balance with the weigh boat inside the enclosure. Carefully transfer the desired

amount of powder.

Close the primary container securely before removing it from the enclosure.

4. Solubilization
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Perform all solubilization steps inside a certified chemical fume hood.

Add the appropriate solvent (e.g., DMSO) to the vial containing the weighed powder. Do not

add the powder to the solvent to minimize dust.

Cap the vial and vortex or sonicate as needed to ensure complete dissolution.

Prepare stock solutions and aliquots for single use to avoid repeated freeze-thaw cycles.

Clearly label all solutions with the compound name, concentration, solvent, and date.

5. Experimental Use

When using solutions of Hsd17B13-IN-100, continue to wear standard laboratory PPE (lab

coat, gloves, safety glasses).

Avoid contact with skin and clothing.

Conduct all procedures that may generate aerosols or vapors within a fume hood or

biosafety cabinet.

6. Disposal Plan

Waste Segregation: Maintain separate, clearly labeled hazardous waste containers for solid

and liquid waste.

Solid Waste: Includes contaminated gloves, weigh boats, pipette tips, and paper towels.

Liquid Waste: Includes unused stock solutions, experimental media containing the

compound, and solvent rinses.

Container Management: Waste containers must be kept closed except when adding waste.

[5] They should be stored in a designated satellite accumulation area within the lab.

Decontamination: After completing work, wipe down the work area in the fume hood, the

balance, and any equipment used with an appropriate solvent (e.g., 70% ethanol), and

dispose of the cleaning materials as solid hazardous waste.
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Final Disposal: Contact your institution's Environmental Health and Safety (EH&S)

department to arrange for the pickup and disposal of the hazardous waste containers. Never

dispose of Hsd17B13-IN-100 or its waste in sinks or regular trash.[4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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